Cas no 107077-95-2 (rac trans-2-Phenylcyclopropanecarboxylic-d5 Acid)

• Product Name: rac trans-2-Phenylcyclopropanecarboxylic-d5 Acid
• CAS No: 107077-95-2
• MF: C₁₀H₅D₅O₂
• MW: 167.216
• CID: 1004951
• Update Time: 2025-10-22

rac trans-2-Phenylcyclopropanecarboxylic-d5 Acid Chemical and Physical Properties

Names and Identifiers

• rac trans-2-Phenylcyclopropanecarboxylic-d5 Acid
• (1S,2R)-2-(2,3,4,5,6-pentadeuteriophenyl)cyclopropane-1-carboxylic acid
• RAC TRANS-2-PHENYLCYCLOPROPANECARBOXYLIC-D5 ACID,PALE-YELLOW SOLID
• NSC 40846-d5
• (1R,2R)-rel-2-Phenyl-cyclopropanecarboxylic Acid-d5
• (+/-)-trans-2-Phenyl-1-cyclopropanecarboxylic Acid-d5
• trans-2-(Phenyl-d5)cyclopropanecarboxylic acid

Computed Properties

• Exact Mass: 167.09900
• Monoisotopic Mass: 162.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: White to beige crystalline powder
• Density: 1.25
• Melting Point: 86-88 °C(lit.)
• Boiling Point: 317.1 °C at 760 mmHg
• Flash Point: 144.3 °C
• PSA: 37.30000
• LogP: 1.87470

Additional information on rac trans-2-Phenylcyclopropanecarboxylic-d5 Acid

rac trans-2-Phenylcyclopropanecarboxylic-d5 Acid (CAS No. 107077-95-2): A Comprehensive Overview

rac trans-2-Phenylcyclopropanecarboxylic-d5 Acid (CAS No. 107077-95-2) is a deuterated derivative of trans-2-Phenylcyclopropanecarboxylic acid. This compound is of significant interest in various fields, including pharmaceutical research, analytical chemistry, and materials science. The deuterium labeling provides enhanced stability and distinct spectroscopic properties, making it a valuable tool in both academic and industrial settings.

The chemical structure of rac trans-2-Phenylcyclopropanecarboxylic-d5 Acid consists of a cyclopropane ring substituted with a phenyl group and a carboxylic acid functional group. The presence of deuterium atoms (D) instead of hydrogen atoms (H) imparts unique characteristics to the molecule, such as increased isotopic mass and altered vibrational frequencies. These properties are crucial for various applications, including the study of metabolic pathways, drug metabolism, and the development of stable isotope-labeled standards for quantitative analysis.

In the realm of pharmaceutical research, rac trans-2-Phenylcyclopropanecarboxylic-d5 Acid has been utilized to investigate the pharmacokinetics and pharmacodynamics of drugs. Deuterated compounds are often employed to study the metabolic stability and bioavailability of potential therapeutic agents. By comparing the behavior of deuterated and non-deuterated forms, researchers can gain insights into the mechanisms of drug metabolism and identify potential metabolic liabilities. This information is vital for optimizing drug candidates and improving their therapeutic efficacy.

Recent studies have highlighted the role of deuterium labeling in enhancing the stability of small molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that deuterium substitution in certain positions of a drug molecule can significantly reduce its susceptibility to metabolic degradation. This finding has important implications for the development of more stable and effective drugs, particularly in areas such as oncology and neurodegenerative diseases.

In analytical chemistry, rac trans-2-Phenylcyclopropanecarboxylic-d5 Acid serves as an internal standard for quantitative analysis by mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. The use of deuterated internal standards helps to correct for matrix effects and instrumental variations, ensuring accurate quantification of target analytes. This is particularly important in complex biological matrices where interferences can significantly affect analytical results.

The synthesis of rac trans-2-Phenylcyclopropanecarboxylic-d5 Acid involves several steps, including the deuteration of key intermediates. One common approach is to use deuterium gas (D₂) or deuterated solvents in catalytic hydrogenation reactions. Advanced synthetic methods have been developed to achieve high yields and purity levels, making this compound readily available for research purposes.

In materials science, deuterated compounds like rac trans-2-Phenylcyclopropanecarboxylic-d5 Acid are used to study the dynamics and properties of materials at the molecular level. Neutron scattering techniques, which are sensitive to the presence of deuterium, can provide detailed information about molecular motions and interactions within materials. This information is crucial for designing new materials with tailored properties for specific applications.

The safety profile of rac trans-2-Phenylcyclopropanecarboxylic-d5 Acid is well-established, with no known significant hazards or toxicity issues. However, as with any chemical compound, proper handling and storage practices should be followed to ensure safety in laboratory settings.

In conclusion, rac trans-2-Phenylcyclopropanecarboxylic-d5 Acid (CAS No. 107077-95-2) is a versatile compound with a wide range of applications in pharmaceutical research, analytical chemistry, and materials science. Its unique properties make it an indispensable tool for advancing our understanding of complex biological systems and developing innovative solutions in various scientific fields.